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An In-Depth Technical Guide to the Physicochemical Properties of CAS 46229-47-4 (Benzyl 2-
aminopropanoate 4-methylbenzenesulfonate)

Introduction

Benzyl 2-aminopropanoate 4-methylbenzenesulfonate, identified by the CAS number
46229-47-4, is an organic salt of significant interest in synthetic organic chemistry and
pharmaceutical development.[1] It is comprised of a benzyl ester of the amino acid alanine and
a 4-methylbenzenesulfonate, or tosylate, counterion.[1] This unique combination of a chiral
amino acid derivative and a well-defined counterion imparts specific physicochemical
properties that make it a valuable intermediate. The benzyl ester group enhances lipophilicity,
which can be crucial for solubility in organic media, while the tosylate group is known to
improve the crystallinity and stability of the compound, thereby facilitating its purification and
handling.[1] This guide provides a comprehensive overview of the key physicochemical data for
this compound, supported by experimental protocols and an analysis of its structural features.

Chemical Identity and Structure
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The fundamental identity of a chemical compound is established by its structure and
nomenclature. The IUPAC name for CAS 46229-47-4 is benzyl 2-aminopropanoate;4-
methylbenzenesulfonic acid.[2] It is also commonly referred to by synonyms such as DL-
Alanine benzyl ester 4-toluenesulfonate salt and H-DL-Ala-OBzl| p-tosylate.[3][4]

The structure consists of an ionic bond between the protonated amino group of the benzyl
alaninate cation and the sulfonate anion of the tosylate. This salt formation is a key feature
influencing its physical state and solubility.

Caption: Chemical structure of Benzyl 2-aminopropanoate 4-methylbenzenesulfonate.

Physicochemical Properties

The physicochemical properties of a compound are critical for its application in research and
development, dictating its behavior in various chemical and biological systems.

Property Value Source(s)
CAS Number 46229-47-4 [3][4]
Molecular Formula C17H21NOsS [11[2]
Molecular Weight 351.4 g/mol [1][2]
Appearance White to off-white powder [3114]
Melting Point 112-116 °C

Boiling Point Data not available [3]

The benzyl ester enhances
solubility in organic solvents
N like dichloromethane and ethyl
Solubility _ [1]
acetate, while the tosylate
group improves water

solubility.[1]

Storage Store at room temperature [31[4]I5]
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The melting point for tosylate derivatives is often high, typically above 150°C, due to the ionic
interactions within the crystal lattice.[1] However, a specific range of 112-116°C has also been
reported for this compound. This discrepancy may arise from differences in the crystalline form
or purity of the samples tested. The solubility profile is biphasic in nature; the organic benzyl
ester component confers solubility in nonpolar solvents, while the ionic tosylate salt component
enhances solubility in more polar, aqueous environments.[1]

Experimental Protocols

To ensure the quality and consistency of experimental results, standardized protocols for
determining key physicochemical properties are essential.

Protocol 1: Melting Point Determination via Capillary
Method

This protocol describes the standard procedure for determining the melting point of a solid
crystalline compound like Benzyl 2-aminopropanoate 4-methylbenzenesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [CAS number 46229-47-4 physicochemical data].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555588/docs#cas-number-46229-47-4-
physicochemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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